Cas no 1286705-00-7 (N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 1286705-00-7
• MF: C₁₅H₁₉FN₂O₃
• MW: 294.321367502213
• CID: 6192564
• PubChem ID: 52992795
• Update Time: 2025-06-15

N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methylethanediamide
• N-(2-cyclopropyl-2-hydroxypropyl)-N'-[(4-fluorophenyl)methyl]ethanediamide
• F5857-5975
• N1-(2-cyclopropyl-2-hydroxypropyl)-N2-(4-fluorobenzyl)oxalamide
• AKOS024524597
• N'-(2-cyclopropyl-2-hydroxypropyl)-N-[(4-fluorophenyl)methyl]oxamide
• 1286705-00-7

• Inchi： 1S/C15H19FN2O3/c1-15(21,11-4-5-11)9-18-14(20)13(19)17-8-10-2-6-12(16)7-3-10/h2-3,6-7,11,21H,4-5,8-9H2,1H3,(H,17,19)(H,18,20)
• InChI Key： XAQRCSOVFFKKIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC(C)(C1CC1)O)=O)=O

Computed Properties

• Exact Mass: 294.13797063g/mol
• Monoisotopic Mass: 294.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methylethanediamide

Professional Introduction to N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide (CAS No. 1286705-00-7)

N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide, identified by its CAS number 1286705-00-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and molecular biology. The presence of both cyclopropyl and fluoro substituents in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure consists of a methanediamide backbone, which is a well-known moiety in pharmaceutical chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. The 2-cyclopropyl-2-hydroxypropyl side chain adds an additional layer of complexity, influencing both the solubility and reactivity of the molecule. This side chain's hydroxyl group can participate in hydrogen bonding, while the cyclopropyl ring provides rigidity and can affect the molecule's orientation in biological environments.

The 4-fluorophenyl group is another critical feature of this compound. Fluoro substitution in aromatic rings is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluorine atom's electronegativity can influence electronic distributions across the molecule, affecting its interactions with enzymes and receptors. This makes N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide a promising candidate for designing novel bioactive molecules.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. The methanediamide moiety in this compound can serve as a scaffold for designing inhibitors or modulators of such interactions. Studies have shown that molecules with similar structural features can disrupt or enhance specific PPIs, which are often implicated in various diseases, including cancer and inflammatory disorders. The unique combination of substituents in N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide makes it a potential lead compound for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic techniques, such as ring-closing metathesis or cyclization reactions, which are well-established in modern organic chemistry. Similarly, the incorporation of the 4-fluorophenyl group requires careful handling of fluorinated precursors to avoid unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide with high precision.

Evaluation of the compound's biological activity has been a focus of recent research efforts. In vitro studies have demonstrated that derivatives of this class of molecules can exhibit inhibitory effects on certain enzymes and receptors. For instance, modifications to the methanediamide backbone have shown potential in disrupting kinase activity, which is crucial for regulating cell proliferation and survival. Additionally, the hydroxyl group on the cyclopropyl side chain offers opportunities for further functionalization, allowing researchers to fine-tune the molecule's properties for specific applications.

The use of computational methods has also played a significant role in understanding the behavior of N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide. Molecular modeling techniques can predict how the compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These predictions are invaluable for guiding experimental design and optimizing lead compounds before they enter preclinical testing. Furthermore, virtual screening algorithms have been employed to identify potential binding pockets on target proteins, facilitating the design of more effective inhibitors.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes and developing new diagnostic probes. For example, fluorescent derivatives of this molecule could be used to visualize specific biological pathways or track protein interactions in living cells. Such applications would be particularly useful in understanding disease mechanisms at the molecular level and developing targeted therapies.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-fluorophenyl)methane-diamide (CAS No. 1286705-00-7) represents a fascinating compound with diverse potential applications in chemical biology and medicine. Its structural complexity and unique substituents make it a promising candidate for further exploration, particularly in the development of novel therapeutic agents and diagnostic tools. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in advancing our understanding of life processes and developing innovative treatments for human diseases.